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Compound of Interest

Compound Name: Arachidonyl alcohol

Cat. No.: B079337

Arachidonyl alcohol, a lipid molecule structurally related to the well-known arachidonic acid,
serves as a backbone for a variety of derivatives that exhibit significant biological activities.
These derivatives primarily interact with the endocannabinoid system, a crucial signaling
network involved in regulating physiological processes such as pain, mood, and inflammation.
This guide provides a comparative analysis of the structure-activity relationships (SAR) of key
arachidonyl alcohol derivatives, focusing on their interactions with major molecular targets:
Fatty Acid Amide Hydrolase (FAAH), Cannabinoid Receptor 1 (CB1), and Transient Receptor
Potential Vanilloid 1 (TRPV1).

Key Molecular Targets and Signaling Pathways

Arachidonyl alcohol derivatives modulate the endocannabinoid system by interacting with
several key proteins. FAAH is the primary enzyme responsible for the degradation of the
endocannabinoid anandamide, and its inhibition can enhance endocannabinoid signaling.[1]
The CB1 receptor is a G-protein coupled receptor predominantly expressed in the central
nervous system, mediating the psychoactive effects of cannabinoids.[2] The TRPVL1 receptor is
a non-selective cation channel involved in pain sensation.[3] The interplay between these
components is crucial for maintaining homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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